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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Decyn-3-one is an organic compound classified as an a,B3-alkynyl ketone, more commonly
known as a ynone.[1] This class of molecules is characterized by a ketone functional group
conjugated with a carbon-carbon triple bond. The unique electronic properties derived from this
arrangement make ynones highly versatile and valuable building blocks in organic synthesis.[2]
They serve as crucial intermediates in the construction of complex molecular architectures,
including a wide array of biologically active heterocyclic compounds.[3] Their dual electrophilic
nature allows for a rich variety of chemical transformations, making them a subject of significant
interest in medicinal chemistry and drug discovery.[2][4]

Molecular Structure and Physicochemical
Properties

4-Decyn-3-one consists of a ten-carbon aliphatic chain. The structure features a carbonyl
group (C=0) at the third carbon position and an alkyne (C=C) moiety between the fourth and
fifth carbons. This conjugation between the carbonyl and the triple bond dictates the molecule's
reactivity.

Quantitative Data
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Specific experimental data for 4-decyn-3-one is not extensively documented. The following
table summarizes its core properties based on its chemical formula and structure.

Property Value Source
Molecular Formula C10H160 [5]
Molecular Weight 152.236 g/mol Calculated
IUPAC Name Dec-4-yn-3-one N/A
SMILES CCCCcCc#CC(=0)CcC [5]

Boiling Point Not Available [5]

Melting Point Not Available [5]
Density Not Available [5]

Predicted Spectral Properties

While specific spectra for 4-decyn-3-one are not readily available, its characteristic spectral
features can be predicted based on its functional groups.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong, characteristic
absorption bands for the carbonyl group (C=0) stretch, typically in the range of 1680-1790
cm~1, and a weaker absorption for the alkyne (C=C) stretch between 2100-2260 cm~1.[6]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Signals corresponding to the protons on the ethyl group adjacent to the carbonyl
(CHz2 and CHs) and the protons on the hexyl group attached to the alkyne would be
observed. The protons on the carbon adjacent to the carbonyl would be deshielded,
appearing further downfield.[7]

o 183C NMR: The spectrum would prominently feature signals for the carbonyl carbon
(typically & > 180 ppm) and the two sp-hybridized carbons of the alkyne (typically in the &
70-90 ppm range).[8]
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e Mass Spectrometry: The molecular ion peak (M*) would appear at an m/z value
corresponding to the molecular weight (152.236).[9] Common fragmentation patterns would
likely involve cleavage alpha to the carbonyl group.

Synthesis of 4-Decyn-3-one

General and robust methods for the synthesis of ynones are well-established, even if a specific
protocol for 4-decyn-3-one is not widely published.[1] Two primary strategies include the
Sonogashira coupling of a terminal alkyne with an acyl chloride and the oxidation of a
corresponding propargyl alcohol.[10][11]

Synthetic Pathway via Sonogashira Coupling

A highly effective method for synthesizing ynones is the Sonogashira cross-coupling reaction.
[3][12] This involves the reaction of a terminal alkyne with an acyl chloride, catalyzed by a
palladium complex and a copper(l) co-catalyst in the presence of an amine base.[10][13] For 4-
decyn-3-one, this would involve the coupling of 1-heptyne and propanoyl chloride.

Caption: Sonogashira coupling for 4-decyn-3-one synthesis.

Experimental Protocol: Acyl Sonogashira Coupling

The following protocol is a generalized procedure for the synthesis of ynones, adapted for the
preparation of 4-decyn-3-one.[3][10]

Materials:

1-Heptyne

Propanoy! chloride

Bis(triphenylphosphine)palladium(ll) dichloride [PdCIl2(PPhs)z]

Copper(l) iodide (Cul)

Triethylamine (EtsN), freshly distilled

Anhydrous tetrahydrofuran (THF)
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e Argon or Nitrogen gas supply
o Standard glassware for inert atmosphere reactions
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a reflux condenser, a dropping funnel, and an argon/nitrogen inlet is charged with 1-
heptyne (1.0 eq), PdCIz(PPhs)2 (0.01 eq), and Cul (0.03 eq).

e Solvent and Base Addition: Anhydrous THF is added to dissolve the reagents, followed by
the addition of triethylamine (2.0 eq). The mixture is stirred under an inert atmosphere.

 Acyl Chloride Addition: Propanoyl chloride (1.1 eq), dissolved in a small amount of
anhydrous THF, is added dropwise to the stirring mixture at room temperature over 30
minutes.

» Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting alkyne is consumed (typically 2-4 hours).

e Workup: Upon completion, the reaction mixture is filtered through a pad of Celite to remove
the catalyst and amine salt. The filtrate is concentrated under reduced pressure.

 Purification: The resulting crude oil is redissolved in diethyl ether and washed sequentially
with dilute HCI, saturated sodium bicarbonate solution, and brine. The organic layer is dried
over anhydrous magnesium sulfate, filtered, and concentrated. The final product, 4-decyn-3-
one, is purified by column chromatography on silica gel.[9]

Alternative Synthesis: Oxidation of Propargyl Alcohol

An alternative route involves the oxidation of the corresponding secondary alcohol, dec-4-yn-3-
ol.[14] Various oxidizing agents can be employed, including systems like TEMPO/calcium
hypochlorite or iron(lll) nitrate/TEMPO under aerobic conditions, which are valued for their
mildness and efficiency.[11][15] This method avoids the use of organometallic reagents and
can be more environmentally benign.[16]

Reactivity and Applications in Drug Development
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The synthetic utility of ynones stems from their dual electrophilic character. The carbonyl
carbon and the B-alkynyl carbon are both susceptible to nucleophilic attack. This reactivity
allows ynones to act as powerful intermediates in the synthesis of complex molecules,
particularly heterocycles which are prevalent scaffolds in pharmaceuticals.[2][3]

Role as a Precursor for Heterocycles

Ynones are excellent precursors for the synthesis of substituted pyrazoles, quinolones, and
other heterocyclic systems.[3][4] For example, the reaction of an ynone with hydrazine or its
derivatives leads to the formation of a pyrazole ring through a Michael addition followed by
intramolecular cyclization and dehydration.

Caption: Logical workflow for heterocycle synthesis from an ynone.

This strategy is valuable in constructing libraries of novel compounds for high-throughput
screening in drug discovery programs. The substituents on the final heterocycle can be easily
varied by changing the starting ynone and nucleophile, allowing for systematic exploration of
the chemical space and structure-activity relationships (SAR).

Conclusion

4-Decyn-3-one, as a representative ynone, embodies the synthetic potential of this important
class of compounds. While detailed characterization of this specific molecule is limited, its
structural features point to predictable reactivity and spectral properties. The established
synthetic routes for ynones, such as the Sonogashira coupling and alcohol oxidation, provide
reliable methods for its preparation. For researchers in organic synthesis and drug
development, 4-decyn-3-one and related ynones are not merely simple molecules but are
powerful tools for the efficient construction of complex and potentially bioactive heterocyclic
structures, underscoring their continued relevance in the quest for new therapeutic agents.[2]

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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